Cas no 8027-33-6 (Lanolin Alcohols)
Lanolin Alcohols structure
Product Name:Lanolin Alcohols
CAS No:8027-33-6
MF:C88H92Cl6N6O6
MW:1542.42669773102
CID:720287
PubChem ID:168266238
Update Time:2025-04-19
Lanolin Alcohols Chemical and Physical Properties
Names and Identifiers
-
- Lanolin Alcohols
- Wool alcohols
- Alcohols,lanolin
- LANOLIN ALCOHOL
- AMERCHOL L 101
- Cholesterol base H
- Cordulan
- Dusoline
- Dusoran
- 80748-21-6
- 8027-33-6
-
- Inchi: 1S/4C15H16ClNO.2C14H14ClNO/c3*1-8-5-9-6-13-10(12(9)7-14(8)16)3-2-4-11(13)15(17)18;1-8-5-9(16)6-13-10-3-2-4-11(15(17)18)14(10)7-12(8)13;2*15-9-5-4-8-6-13-10(12(8)7-9)2-1-3-11(13)14(16)17/h3*5,7,11H,2-4,6H2,1H3,(H2,17,18);5-6,11H,2-4,7H2,1H3,(H2,17,18);2*4-5,7,11H,1-3,6H2,(H2,16,17)
- InChI Key: VFCBJFRAECKYNC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)C2=C(C=1)C1CCCC(C(N)=O)C=1C2.ClC1C(C)=CC2=C(C=1)C1CCCC(C(N)=O)C=1C2.ClC1C(C)=CC2=C(C=1)C1CCCC(C(N)=O)C=1C2.ClC1C(C)=CC2=C(C=1)C1CCCC(C(N)=O)C=1C2.ClC1C=CC2=C(C=1)C1CCCC(C(N)=O)C=1C2.ClC1C=CC2=C(C=1)C1CCCC(C(N)=O)C=1C2
Computed Properties
- Exact Mass: 755.51200
- Monoisotopic Mass: 504.177562
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 723
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166
Experimental Properties
- Melting Point: >56°
- PSA: 85.30000
- LogP: 9.31520
Lanolin Alcohols Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1356905-5G |
Lanolin alcohols |
8027-33-6 | 5g |
¥3634.13 | 2023-09-08 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1356905-5G |
8027-33-6 | 5G |
¥5058.57 | 2023-01-05 | |||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1356905-5G |
8027-33-6 | 5G |
¥3634.13 | 2023-04-13 |
Lanolin Alcohols Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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